Cas no 1823582-53-1 (2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride)

• Product Name: 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride
• CAS No: 1823582-53-1
• MF: C₁₂H₂₀Cl₂N₄
• MW: 291.220000267029
• MDL: MFCD28166055
• CID: 5045575
• PubChem ID: 86263334
• Update Time: 2025-05-21

2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride
• 2-pyrrolidin-1-yl-5,6,7,8-tetrahydroquinazolin-6-amine;dihydrochloride
• 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride

• MDL： MFCD28166055
• Inchi： 1S/C12H18N4.2ClH/c13-10-3-4-11-9(7-10)8-14-12(15-11)16-5-1-2-6-16;;/h8,10H,1-7,13H2;2*1H
• InChI Key： UMKGVLCNZYDLGX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2=NC=C3C(CCC(C3)N)=N2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride

Comprehensive Overview of 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride (CAS No. 1823582-53-1)

2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride (CAS No. 1823582-53-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the tetrahydroquinazoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a pyrrolidine moiety and an amine group in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the scientific community has shown growing interest in tetrahydroquinazoline derivatives, particularly for their potential in targeting neurological and metabolic disorders. Researchers are actively exploring the role of 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride in modulating enzyme activity and receptor interactions, which could pave the way for novel treatments. Its dihydrochloride salt form improves solubility and stability, making it more suitable for experimental and clinical studies.

The compound's CAS No. 1823582-53-1 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. As the demand for small-molecule therapeutics rises, compounds like this are increasingly studied for their pharmacokinetic and pharmacodynamic properties. Questions such as "What are the applications of tetrahydroquinazoline derivatives in medicine?" or "How does pyrrolidine enhance drug bioavailability?" are frequently searched, reflecting the public's curiosity about its mechanisms and benefits.

From a synthetic chemistry perspective, the preparation of 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride involves multi-step reactions, including cyclization and amination processes. Its purity and yield are critical factors for researchers, as impurities can affect experimental outcomes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring its quality for further studies.

Beyond its pharmaceutical potential, CAS No. 1823582-53-1 is also a subject of interest in material science. Its molecular framework could be leveraged to design functional materials with specific electronic or optical properties. This versatility underscores the importance of continued research into its applications across disciplines.

In conclusion, 2-(Pyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazolin-6-amine dihydrochloride represents a compelling area of study for scientists and industry professionals alike. Its structural complexity and biological relevance make it a valuable asset in the quest for innovative solutions to modern health and technological challenges. As research progresses, this compound may soon find its place in cutting-edge therapies and advanced materials.